Cas no 1370411-46-3 (2-Methanesulfonylpyrimidine-4-carboxylic acid)

2-Methanesulfonylpyrimidine-4-carboxylic acid is a versatile pyrimidine derivative characterized by its sulfonyl and carboxylic acid functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The methanesulfonyl group enhances reactivity, facilitating further functionalization, while the carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives. Its high purity and stability under standard conditions make it suitable for precision chemical transformations. The compound’s structural features contribute to its utility in the development of biologically active molecules, offering a robust platform for medicinal chemistry research and fine chemical synthesis.
2-Methanesulfonylpyrimidine-4-carboxylic acid structure
1370411-46-3 structure
Product Name:2-Methanesulfonylpyrimidine-4-carboxylic acid
CAS No:1370411-46-3
MF:C6H6N2O4S
MW:202.187839984894
MDL:MFCD09834806
CID:1028162
PubChem ID:21992201
Update Time:2025-06-08

2-Methanesulfonylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylsulfonyl)pyrimidine-4-carboxylic acid
    • 2-Methanesulfonylpyrimidine-4-carboxylic acid
    • 2-METHANESULFONYL-PYRIMIDINE-4-CARBOXYLIC ACID
    • AG-A-43665
    • ANW-50172
    • CTK7J0374
    • MolPort-019-922-274
    • SureCN5367341
    • MDL: MFCD09834806
    • Inchi: 1S/C6H6N2O4S/c1-13(11,12)6-7-3-2-4(8-6)5(9)10/h2-3H,1H3,(H,9,10)
    • InChI Key: WSXZNFILTBDHHA-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=CC=C(C(=O)O)N=1)(=O)=O

Computed Properties

  • Exact Mass: 202.00488
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.553±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.3 g/l) (25 º C),
  • PSA: 97.22

2-Methanesulfonylpyrimidine-4-carboxylic acid Pricemore >>

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